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Compound of Interest

Compound Name: Recainam

Cat. No.: B1212388

For researchers, scientists, and drug development professionals, the robust validation of
published findings is a cornerstone of scientific advancement. This guide provides a
comparative analysis of the published research on Recainam, a Class | antiarrhythmic agent,
alongside other drugs in its class. The aim is to offer an objective overview of its performance,
supported by available experimental data, to aid in the reproducibility and validation of these
findings.

Mechanism of Action: Class | Antiarrhythmic Drugs

Recainam is classified as a Class | antiarrhythmic drug, which primarily functions by blocking
the fast sodium channels (Nav1.5) in cardiomyocytes.[1] This action reduces the maximum rate
of depolarization (Vmax) of the cardiac action potential, thereby slowing conduction velocity in
the atria, ventricles, and His-Purkinje system.[2] By prolonging the effective refractory period,
these drugs can suppress tachyarrhythmias.

The following diagram illustrates the generalized signaling pathway for Class | antiarrhythmic
drugs, including Recainam.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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recainam-research-findings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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